Cas no 1427986-50-2 (tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate)

• Product Name: tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate
• CAS No: 1427986-50-2
• MF: C₁₅H₂₆N₂O₃S₂
• MW: 346.508541584015
• CID: 5683764
• PubChem ID: 71908707
• Update Time: 2025-06-13

tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• AKOS033398098
• tert-butyl N-[3-(1,2,5-dithiazepane-5-carbonyl)cyclopentyl]carbamate
• Z1524718219
• EN300-26579906
• 1427986-50-2
• tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate

• Inchi： 1S/C15H26N2O3S2/c1-15(2,3)20-14(19)16-12-5-4-11(10-12)13(18)17-6-8-21-22-9-7-17/h11-12H,4-10H2,1-3H3,(H,16,19)
• InChI Key： YSNWZQJCPHPUPD-UHFFFAOYSA-N
• SMILES： S1CCN(CCS1)C(C1CCC(C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 346.13848504g/mol
• Monoisotopic Mass: 346.13848504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate

tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate (CAS No. 1427986-50-2): A Comprehensive Overview

tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate (CAS No. 1427986-50-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates and is characterized by its 1,2,5-dithiazepane moiety, which imparts distinct chemical and biological properties.

The tert-butyl group in the compound provides enhanced stability and solubility, making it a valuable candidate for various pharmaceutical formulations. The cyclopentyl ring further contributes to the compound's structural rigidity and conformational flexibility, which are crucial for its interaction with biological targets.

Recent studies have highlighted the potential of tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate in the treatment of neurodegenerative diseases. The 1,2,5-dithiazepane moiety has been shown to exhibit potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, this compound has demonstrated the ability to inhibit the activation of microglia and astrocytes, which are major contributors to neuroinflammation.

In addition to its neuroprotective properties, tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate has also shown promise in the field of cancer research. Studies have indicated that this compound can selectively target and inhibit cancer cells by disrupting their metabolic pathways. The cyclopentylcarbamate moiety plays a crucial role in this process by enhancing the compound's ability to penetrate cell membranes and interact with intracellular targets.

The synthesis of tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate involves a series of well-defined chemical reactions that ensure high purity and yield. The key steps include the formation of the 1,2,5-dithiazepane ring through a cyclization reaction and the subsequent coupling with the cyclopentylamine derivative to form the final carbamate product. These synthetic methods have been optimized to minimize side reactions and improve overall efficiency.

Pharmacokinetic studies have revealed that tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, making it suitable for chronic dosing regimens. Additionally, it shows low toxicity in preclinical models, which is a critical factor for its potential clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate in various disease conditions. Early results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, tert-butyl N-3-(1,2,5-dithiazepane-5-carbonyl)cyclopentylcarbamate (CAS No. 1427986-50-2) represents a promising candidate in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique chemical structure and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes in these challenging medical conditions.